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Compound of Interest
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An In-depth Technical Guide to the Physical Properties of Anhydrous Ammonia-Ethanol
Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of anhydrous
ammonia-ethanol solutions. Given the specialized nature of this binary system, this document
synthesizes available data and outlines the requisite experimental protocols for researchers to
determine these properties for their specific applications.

Executive Summary

Anhydrous ammonia-ethanol solutions are utilized in various chemical synthesis and research
applications where a non-aqueous, basic medium with specific solubility characteristics is
required. Understanding the physical properties of these solutions, such as density, viscosity,
and vapor pressure, is critical for process design, safety, and achieving desired reaction
kinetics. This guide presents known quantitative data, details the experimental methodologies
for property determination, and provides logical and workflow diagrams to aid researchers.

Physical Property Data

Quantitative data for the physical properties of anhydrous ammonia-ethanol solutions across a
wide range of concentrations and temperatures is not extensively tabulated in publicly available
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literature. However, specific data points and properties of the constituent components provide a
baseline for understanding and further experimentation.

Density and Boiling Point

A commercially available 2.0 M solution of ammonia in ethanol provides a key reference point.

Property Value Conditions
Concentration 2.0 M (1.90-2.20 M)

Density 0.785 g/mL 25°C
Boiling Point 60 °C

Data sourced from Sigma-
Aldrich product information for
a 2.0 M ammonia solution in

ethanol.

Colligative Properties: Boiling Point Elevation and
Freezing Point Depression

Colligative properties depend on the molality of the solute. For a solution of 30 g of ammonia
(NHs) in 150 g of ethanol (C2HsOH), the following approximate values have been calculated:

Property Value
Calculated Boiling Point ~92.69 °C
Calculated Freezing Point ~-137.48 °C

Note: These are calculated values based on the
molality and colligative property constants of
ethanol (Kb = 1.22 °C- kg/mol , Kf = 1.99 °C-:
kg/mol ) and may not reflect real-world behavior
due to interactions between ammonia and
ethanol.[1][2]
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Properties of Anhydrous Ammonia and Ethanol

The properties of the individual components are fundamental to predicting the behavior of the

mixture.
Property Anhydrous Ammonia (NHs) Ethanol (C2HsOH)
Molar Mass 17.031 g/mol [3] 46.07 g/mol
Boiling Point (1 atm) -33.34 °CJ[3] 78.37 °C
Freezing Point (1 atm) -77.73 °C[3] -114.1 °C
Density (liquid) 0.682 g/cm? (at -33.3 °C)[3] 0.789 g/cm3 (at 20 °C)
Vapor Pressure 857.3 kPa (at 20 °C)[3] 5.95 kPa (at 20 °C)
Solubility

Ammonia is soluble in ethanol.[3] The solubility has been measured by static vapor-liquid
equilibrium methods at various temperatures, with total pressure reaching up to approximately
0.72 MPa.[4] This solubility allows for the preparation of solutions with significant molar
concentrations.

Electrical Conductivity

Pure liquid ammonia and pure ethanol are poor electrical conductors.[5][6] The dissolution of
ammonia in ethanol is not expected to create a highly conductive solution, as ammonia is a
weak base. However, the presence of any water or ionic impurities would increase conductivity.
Studies on related systems, such as ammonium salts in aqueous ethanol solutions, show that
conductivity decreases as the ethanol content increases.[7][8]

Experimental Protocols

For researchers requiring precise physical property data for specific concentrations and
temperatures of anhydrous ammonia-ethanol solutions, direct experimental measurement is
necessary. The following sections detail the methodologies for determining key properties.

Density Measurement

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://en.wikipedia.org/wiki/Ammonia
https://en.wikipedia.org/wiki/Ammonia
https://en.wikipedia.org/wiki/Ammonia
https://en.wikipedia.org/wiki/Ammonia
https://en.wikipedia.org/wiki/Ammonia
https://en.wikipedia.org/wiki/Ammonia
https://www.researchgate.net/publication/251587360_The_Solubility_of_ammonia_in_ethanol_between_27735_K_and_32815_K
https://chem.washington.edu/lecture-demos/conductivity-ionic-solutions
https://scispace.com/pdf/the-electrical-conductivity-of-liquid-ammonia-solutions-ii-4v8ui7vixg.pdf
https://pubs.acs.org/doi/abs/10.1021/je3008233
https://www.researchgate.net/publication/263977894_Electrical_Conductivity_of_Aqueous_Ethanol_Solutions_Containing_Ammonium_Salts_under_High_Pressure_at_298_K
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8359970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The density of a liquid solution can be measured accurately using several established
methods.

e Method 1: Pycnometer (Density Bottle)
o Preparation: Clean and thoroughly dry a pycnometer of a known volume.

o Calibration: Measure the mass of the empty, dry pycnometer. Fill the pycnometer with
deionized water of a known temperature and measure the mass again. Calculate the exact
volume of the pycnometer using the known density of water at that temperature.

o Measurement: Dry the pycnometer completely. Fill it with the anhydrous ammonia-ethanol
solution, taking care to avoid gas bubbles and working in a well-ventilated fume hood due
to ammonia’s volatility.

o Equilibration & Weighing: Bring the filled pycnometer to the desired, constant temperature
in a water bath. Measure the mass of the filled pycnometer.

o Calculation: Subtract the mass of the empty pycnometer to find the mass of the solution.
Density is calculated by dividing the mass of the solution by the calibrated volume of the
pycnometer.

e Method 2: Vibrating Tube Densitometer

o Principle: This instrument measures the oscillation frequency of a U-shaped tube
containing the sample. The frequency is directly related to the density of the liquid in the
tube.

o Calibration: Calibrate the instrument using two standards of known density, typically dry air
and deionized water, at the desired temperature.

o Measurement: Inject the anhydrous ammonia-ethanol solution into the cleaned and dried
oscillating tube.

o Data Acquisition: Allow the temperature to stabilize. The instrument will automatically
measure the oscillation period and calculate the density based on the calibration. This
method is fast, requires a small sample volume, and provides high precision.[9]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.researchgate.net/figure/Experimental-set-up-for-density-and-viscosity-measurement_fig1_282634679
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8359970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Viscosity Measurement

Viscosity, the measure of a fluid's resistance to flow, can be determined using various
viscometers.

o Method 1: Capillary Tube Viscometer (e.g., Ostwald or Ubbelohde type)

o Principle: This method relies on measuring the time it takes for a fixed volume of liquid to
flow through a narrow capillary tube under a known pressure differential (gravity).

o Procedure: a. Introduce a precise volume of the ammonia-ethanol solution into the
viscometer. b. Place the viscometer in a constant temperature bath until thermal
equilibrium is reached. c. Apply suction or pressure to draw the liquid up past the upper
timing mark. d. Measure the time it takes for the liquid meniscus to fall between the upper
and lower timing marks.

o Calculation: The kinematic viscosity (v) is calculated using the equation v = C * t, where 't’
is the flow time and 'C' is the calibration constant of the viscometer. The dynamic viscosity
(n) is then found by multiplying the kinematic viscosity by the density of the solution (n =v

*p)-
e Method 2: Falling Sphere Viscometer

o Principle: This method measures the terminal velocity of a sphere of known size and
density falling through the fluid.[10]

o Procedure: a. Fill a vertical tube with the ammonia-ethanol solution and allow it to reach
thermal equilibrium. b. Gently drop a small sphere into the liquid. c. Measure the time it
takes for the sphere to fall a known distance between two marks after it has reached

terminal velocity.

o Calculation: The viscosity is calculated using Stokes' Law, which relates the terminal
velocity to the viscosity of the fluid, the densities of the sphere and the fluid, and the radius
of the sphere.[10]

Vapor Pressure Measurement

The vapor pressure of a volatile solution must be measured in a closed system.
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 Static Method (Isoteniscope)

o Apparatus: An isoteniscope is connected to a pressure gauge (manometer) and a vacuum
pump.

o Procedure: a. Place the ammonia-ethanol solution in the isoteniscope bulb. b. Submerge
the bulb in a constant temperature bath. c. Freeze the solution and evacuate the
apparatus to remove any dissolved gases. Thaw the solution to release more dissolved
gases and repeat the freeze-pump-thaw cycle several times. d. After purification, with the
sample at the desired temperature, the vapor of the sample will push against a U-bend of
the same liquid in the isoteniscope. The external pressure is adjusted to make the levels in
the U-bend equal.

o Measurement: The measured external pressure at this point is equal to the vapor pressure
of the solution at that temperature.[11]

e Dynamic Method

o Principle: This method determines the boiling point of the solution at various controlled

pressures.

o Procedure: a. Place the solution in a container equipped with a reflux condenser and
connect it to a pressure control system. b. Set a specific pressure in the system. c. Heat
the solution until it boils. The temperature at which it boils is recorded.

o Data: The vapor pressure of the solution at that temperature is equal to the controlled
pressure of the system. A series of measurements at different pressures yields the vapor

pressure curve.

Visualizations
Relationship of Physical Properties

The physical properties of anhydrous ammonia-ethanol solutions are interdependent and are
primarily influenced by temperature and the concentration of ammonia.
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Caption: Factors influencing the physical properties of ammonia-ethanol solutions.

Generalized Experimental Workflow

The workflow for determining a physical property of the solution follows a standard scientific

methodology from preparation to final analysis.
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1. Sample Preparation 2. Instrument Calibration
(Anhydrous Ammonia + Ethanol) (e.g., with Water, Air)

3. Measurement
(Load sample, set T, P)

4. Raw Data Acquisition
(e.g., time, frequency, pressure)

5. Calculation
(Apply relevant physical law/equation)

6. Result Reporting
(Property at specified T, P, Conc.)
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Caption: A generalized workflow for physical property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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